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Introduction

Thallium(l) sulfide (TI=S), also known as thallous sulfide, is an inorganic compound with
significant historical and ongoing interest in various scientific and technological fields. Its
unique photoelectric properties have cemented its use in early infrared detection technologies.
This technical guide provides an in-depth overview of the core physicochemical properties,
synthesis, and safety considerations of Thallium(l) sulfide, tailored for professionals in
research and development.

Core Properties of Thallium(l) Sulfide

Thallium(l) sulfide is a black, crystalline solid under standard conditions.[1][2] The
fundamental properties of this compound are summarized in the tables below, providing a
consolidated reference for laboratory and research applications.

Table 1: Chemical Identification and Formula
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Identifier

Value

CAS Number

1314-97-2[1]12[31[41[5]

Molecular Formula

TI2S[1][3][6]

Molecular Weight

440.83 g/mol [1][7]

Synonyms

Thallous sulfide, Dithallium monosulfide[6][8]

Property Value
Black crystalline solid or amorphous powder|[1]
Appearance
[21[3]
Density 8.39 g/cm3[1][2][3]
Melting Point 448 °C (721 K)[1][2]
Boiling Point 1367 °C (1640 K)[2][3]

Solubility in Water

0.02 g/100 g of solvent (20°C)[9]

Solubility in Other Solvents

Insoluble in acetone, alcohol, and ether. Soluble
in mineral acids. Slightly soluble in alkaline
solutions.[3][6][9]

Crystal Structure

Trigonal[1][2][3]

Space Group

R3[1][2][3]

Synthesis and Reactions

Thallium(l) sulfide can be synthesized through several methods. One common laboratory

preparation involves the reaction of a soluble thallium(l) salt, such as thallium(l) sulfate or

nitrate, with a sulfide source.[1] For instance, bubbling hydrogen sulfide gas through a solution

of thallium(l) sulfate will precipitate thallium(l) sulfide.[2][4] Alternatively, it can be formed by

directly heating elemental thallium and sulfur.[2][4]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://kids.kiddle.co/Thallium(I)_sulfide
https://www.noahchemicals.com/product/thallium-i-sulfide-99-pure-40-mesh-thallous-sulfide-tl%E2%82%82s/
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4131689.htm
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Thallium-sulfide-_Tl2S
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4131689.htm
https://www.americanelements.com/thallium-i-sulfide-1314-97-2
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4134
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4131689.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4134
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://www.benchchem.com/product/b075262?utm_src=pdf-body
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://www.benchchem.com/product/b075262?utm_src=pdf-body
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://kids.kiddle.co/Thallium(I)_sulfide
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://kids.kiddle.co/Thallium(I)_sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A key chemical property of thallium(l) sulfide is its reactivity with acids. It reacts with mineral
acids to produce hydrogen sulfide gas and the corresponding thallium(l) salt.[2][4]

Experimental Protocol: Thin Film Deposition for
Photoelectric Cell Application

The following is a generalized methodology for the deposition of a Thallium(l) sulfide thin film,
a critical step in the fabrication of infrared-sensitive photoelectric cells.

Objective: To deposit a uniform thin film of Thallium(l) sulfide on a glass substrate.
Materials:
e Thallium(l) acetate (TI(CH3COOQ))
e Thiourea (SC(NH2)2)
e Deionized water
e Glass substrates
» Nitrogen gas (high purity)
o Beakers, magnetic stirrer, hot plate, tube furnace
Procedure:
e Precursor Solution Preparation:
o Prepare an aqueous solution of Thallium(l) acetate.
o Prepare a separate aqueous solution of thiourea.

o Mix the two solutions in a stoichiometric ratio under constant stirring to form a stable
complex.

e Substrate Cleaning:
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o Clean the glass substrates sequentially with detergent, deionized water, and a suitable
organic solvent (e.g., acetone, isopropanol) in an ultrasonic bath.

o Dry the substrates using a stream of nitrogen gas.

e Thin Film Deposition (Chemical Bath Deposition):
o Immerse the cleaned substrates vertically in the precursor solution.

o Heat the solution to a controlled temperature (e.g., 60-80 °C) and maintain for a specific
duration to allow for the slow decomposition of thiourea and subsequent reaction with
thallium(l) ions to form a TI2S film on the substrate.

e Annealing:

o Carefully remove the coated substrates from the bath and rinse with deionized water to
remove any loosely adhered patrticles.

o Dry the films under a gentle stream of nitrogen.

o Place the substrates in a tube furnace and anneal under a nitrogen atmosphere at a
specific temperature (e.g., 300 °C) to improve crystallinity and stoichiometry.[1]

e Characterization:

o The resulting thin films can be characterized using techniques such as X-ray diffraction
(XRD) for crystal structure analysis, scanning electron microscopy (SEM) for surface
morphology, and UV-Vis spectroscopy to determine the optical band gap.
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Caption: Workflow for Thallium(l) Sulfide Thin Film Deposition.

Signaling Pathway and Logical Relationships

While Thallium(l) sulfide itself is not directly involved in biological signaling pathways in a
therapeutic sense, its toxicity stems from the interference of the thallium(l) ion (TI*) with
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essential biological processes, primarily due to its similarity to the potassium ion (K*). The
following diagram illustrates the logical relationship of TI* toxicity.
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Caption: Logical Pathway of Thallium(l) lon Toxicity.

Safety and Handling

Thallium(l) sulfide is a highly toxic compound. The toxicity is primarily due to the thallium(l)
ion. It is classified as hazardous with hazard codes T+ (Very Toxic) and N (Dangerous for the
environment).[3] Exposure can occur through inhalation, ingestion, or skin contact. Appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, must be worn
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when handling this compound. All work should be conducted in a well-ventilated fume hood. In
case of exposure, immediate medical attention is critical. Waste disposal must be carried out in
accordance with local, state, and federal regulations for hazardous materials.

Conclusion

Thallium(l) sulfide remains a compound of interest due to its unique properties, particularly its
photoconductivity in the infrared region. This guide has provided a consolidated overview of its
key chemical and physical data, a representative experimental protocol for its application in
thin-film technologies, and essential safety information. For researchers and professionals, a
thorough understanding of these characteristics is paramount for its safe and effective use in
scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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